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Cat. No.: B2933160 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the efficacy of isoquinoline-5-sulfonamide

derivatives as inhibitors of Rho-associated coiled-coil containing protein kinase (ROCK). Due to

the limited availability of public data on 8-Fluoroisoquinoline-5-sulfonamide, this guide

focuses on closely related isoquinoline-5-sulfonamide compounds and compares their potency

with established ROCK inhibitors. The information presented herein is intended to support

research and drug development efforts in the field of ROCK inhibition.

Comparative Efficacy of ROCK Inhibitors
The inhibitory potency of various compounds against ROCK1 and ROCK2 isoforms is a critical

determinant of their potential therapeutic efficacy. The following table summarizes the half-

maximal inhibitory concentration (IC50) and inhibitor constant (Ki) values for several

isoquinoline-5-sulfonamide derivatives and commonly used ROCK inhibitors. Lower values

indicate higher potency.
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Compound Target IC50 (nM) Ki (nM)

Isoquinoline-5-

sulfonamide

Derivatives

LASSBio-2065 (N-

methylated derivative)
ROCK1 3100 -

ROCK2 3800 -

Established ROCK

Inhibitors

Fasudil (HA-1077) ROCK1 10700[1] 330[2]

ROCK2 1900[1][3] 158[2]

Ripasudil (K-115) ROCK1 51[4][5][6] -

ROCK2 19[4][5][6] -

Netarsudil (AR-13324) ROCK1 - 1[7]

ROCK2 - 1[7]

Y-27632 ROCK1 140-220[8][9] 220[10][11]

ROCK2 140-220[8][9] 300[10][11]

Signaling Pathway
The diagram below illustrates the central role of ROCK in intracellular signaling. Activated by

the small GTPase RhoA, ROCK phosphorylates numerous downstream substrates, leading to

the regulation of actin cytoskeleton dynamics, cell adhesion, and motility.
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Caption: Simplified ROCK Signaling Pathway and Point of Inhibition.

Experimental Protocols
The following are detailed methodologies for key experiments used to assess the efficacy of

ROCK inhibitors.

Biochemical ROCK Inhibition Assay
This assay quantifies the direct inhibitory effect of a compound on ROCK kinase activity.
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Workflow:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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